Cas no 1448134-76-6 (3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea
• CAS No: 1448134-76-6
• MF: C₁₆H₂₀N₆O₃
• MW: 344.368402481079
• CID: 5755465
• PubChem ID: 71807676
• Update Time: 2025-10-29

3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1-[2,4-BIS(DIMETHYLAMINO)PYRIMIDIN-5-YL]UREA
• F6438-2476
• 1448134-76-6
• AKOS024561758
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2,4-bis(dimethylamino)pyrimidin-5-yl)urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea

• Inchi： 1S/C16H20N6O3/c1-21(2)14-11(8-17-15(20-14)22(3)4)19-16(23)18-10-5-6-12-13(7-10)25-9-24-12/h5-8H,9H2,1-4H3,(H2,18,19,23)
• InChI Key： UQURCMPOVCDZMU-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NC1=CN=C(N=C1N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 344.15968852g/mol
• Monoisotopic Mass: 344.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea

Exploring the Unique Properties and Applications of 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea (CAS No. 1448134-76-6)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea (CAS No. 1448134-76-6) is a fascinating chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a benzodioxole moiety with a dimethylaminopyrimidine group through a urea linkage, creating a versatile scaffold that offers numerous possibilities for research and development.

One of the most intriguing aspects of 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea is its potential role in medicinal chemistry. The benzodioxole component is known for its presence in various bioactive compounds, while the dimethylaminopyrimidine moiety is frequently found in kinase inhibitors and other therapeutic agents. Researchers are particularly interested in exploring whether this compound could serve as a lead structure for developing new treatments targeting specific biological pathways.

From a chemical perspective, CAS 1448134-76-6 exhibits interesting physicochemical properties. The presence of multiple nitrogen atoms and the urea linkage contribute to its hydrogen bonding capacity, which could be crucial for molecular recognition processes. The compound's solubility profile and stability under various conditions are currently being investigated, as these factors significantly influence its potential applications in different fields.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea involves several key steps that require careful optimization. Researchers have developed various synthetic routes to access this compound, with particular attention to yield optimization and purity control. The availability of this compound from reliable suppliers has facilitated its study across multiple research institutions worldwide.

In the context of current scientific trends, 1448134-76-6 aligns well with the growing interest in heterocyclic compounds with potential biological activity. The COVID-19 pandemic has accelerated research into novel chemical entities that might address emerging health challenges, and compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea are being evaluated for their possible roles in such contexts.

Analytical characterization of CAS 1448134-76-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for reliable research outcomes. The compound's spectral data have been well-documented, facilitating its identification in various research settings.

Beyond pharmaceutical applications, 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea may find uses in materials science. Its unique electronic properties and potential for forming supramolecular structures make it an interesting candidate for developing functional materials. Researchers are exploring its possible applications in organic electronics and sensor technologies.

The safety profile of 1448134-76-6 is an important consideration for its practical applications. While comprehensive toxicological studies are still ongoing, preliminary data suggest that appropriate handling procedures should be followed when working with this compound. Researchers emphasize the importance of conducting thorough risk assessments before scaling up any applications.

From a commercial perspective, the market for specialized compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea is growing steadily. Pharmaceutical companies and research institutions are increasingly seeking novel chemical entities to expand their drug discovery pipelines, creating demand for such molecules. The compound's availability through chemical suppliers has facilitated its adoption in various research programs.

Future research directions for CAS 1448134-76-6 include exploring its potential as a scaffold for combinatorial chemistry, investigating its biological activity spectrum, and developing more efficient synthetic routes. The scientific community continues to show strong interest in this compound, as evidenced by the growing number of publications and patent applications mentioning its structure or derivatives.

For researchers working with 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea, proper storage conditions are crucial to maintain its stability. Recommendations typically include protection from light and moisture, with storage at controlled temperatures. These precautions help ensure the compound's integrity for experimental use.

The intellectual property landscape surrounding 1448134-76-6 is evolving, with several patents covering its synthesis methods and potential applications. Companies and research institutions are actively investigating this chemical space, recognizing the value of such specialized compounds in various industries.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-[2,4-bis(dimethylamino)pyrimidin-5-yl]urea (CAS No. 1448134-76-6) represents an exciting area of chemical research with multiple potential applications. Its unique structural features, combined with the growing interest in heterocyclic compounds, position it as a molecule worth watching in the coming years. As research progresses, we can expect to gain deeper insights into its properties and possible uses across different scientific disciplines.